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Compound of Interest

Compound Name: Ohchinin Acetate

Cat. No.: B1155075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ohchinin acetate is a natural product found in Azadirachta indica and is classified as a

limonoid.[1] As a metabolite with potential biological activities, the preparation of accurate and

stable stock solutions is a critical first step for in vitro and in vivo studies. This document

provides a detailed protocol for the preparation of Ohchinin Acetate stock solutions, along with

handling and storage recommendations to ensure solution integrity and experimental

reproducibility.

Physicochemical Properties and Safety Data
A summary of the key physicochemical properties of Ohchinin Acetate is provided in the table

below. Researchers should familiarize themselves with the Safety Data Sheet (SDS) before

handling this compound.
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Property Value Source

Molecular Formula C38H44O9 [1]

Molecular Weight 644.76 g/mol ChemFaces

Physical Appearance Solid Clinivex

Storage of Solid
Store at 2-8°C, protected from

light and moisture.[2]
Clinivex

Safety Precautions:

Handling: Avoid inhalation, and contact with eyes and skin. Use in a well-ventilated area,

preferably under a chemical fume hood.[3]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

safety glasses.[4]

Incompatibilities: Avoid strong oxidizing agents, strong acids, and bases.[5]

Disposal: Dispose of waste in accordance with local regulations.[6]

Solubility of Ohchinin Acetate
Based on available data, Ohchinin Acetate is soluble in a range of organic solvents. The

choice of solvent will depend on the specific experimental requirements, including the desired

stock concentration and compatibility with downstream applications.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble (e.g., 10 mM) ChemFaces

Chloroform Soluble ChemFaces

Dichloromethane Soluble ChemFaces

Ethyl Acetate Soluble ChemFaces

Acetone Soluble ChemFaces
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Note: For aqueous-based assays, a concentrated stock solution in an organic solvent like

DMSO is typically prepared first and then diluted to the final working concentration in the

aqueous buffer.

Experimental Protocol: Preparation of a 10 mM
Ohchinin Acetate Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Ohchinin Acetate in

DMSO.

Materials:

Ohchinin Acetate (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the vial of solid Ohchinin Acetate to equilibrate to room temperature for

at least one hour before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Ohchinin Acetate using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.45

mg of Ohchinin Acetate (Molecular Weight = 644.76 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed Ohchinin Acetate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Vortex the solution until the Ohchinin Acetate is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution, but be cautious of

potential degradation with excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in tightly sealed

microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles. Store the aliquots

at -20°C for up to two weeks.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Ohchinin Acetate stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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